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A Comparative Guide to Commercial Grades of
Adenosine 5'-diphosphate Sodium Salt
For researchers, scientists, and drug development professionals, the selection of a suitable

grade of Adenosine 5'-diphosphate (ADP) sodium salt is a critical first step for ensuring the

reliability and reproducibility of experimental results. ADP is a key purinergic signaling molecule

involved in numerous physiological processes, including platelet aggregation,

neurotransmission, and inflammation. The purity, stability, and biological activity of

commercially available ADP can vary, impacting experimental outcomes. This guide provides a

comparative overview of different commercial grades of ADP sodium salt, supported by

standardized experimental protocols for in-house validation.

Comparative Data of Commercial ADP Sodium Salt
Grades
The following table summarizes the specifications of various commercial grades of ADP sodium

salt from prominent suppliers. This information is compiled from publicly available data sheets

and should be used as a reference. For lot-specific data, it is essential to consult the certificate

of analysis provided by the supplier.
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Supplier
Product/

Grade

Purity

(by

HPLC)

Molecula

r

Formula

Molecula

r Weight

( g/mol )

Form Solubility

Storage

Tempera

ture

Sigma-

Aldrich
A2754

≥95%[1]

[2][3]

C₁₀H₁₅N₅

O₁₀P₂

(free

acid)

427.20

(free

acid)[1]

[4]

Powder[1

][2]

50

mg/mL in

water[1]

[2]

-20°C[1]

[2]

Selleck

Chemical

s

S6325
99.81%

[5]

C₁₀H₁₅N₅

O₁₀P₂·xN

a

427.2

(free

acid)[5]

[6]

Powder

85

mg/mL in

DMSO[5]

[6]

-20°C for

3

years[6]

MP

Biomedic

als

0210029

0

Not

Specified

C₁₀H₁₃N₅

Na₂O₁₀P

₂

471.17[7]
Crystallin

e Solid

Not

Specified

Not

Specified

RPI A11220
≥ 93.0 %

[8]

C₁₀H₁₃N₅

O₁₀P₂Na

₂·2H₂O

507.2[8]

White

Powder[8

]

Soluble

in

water[8]

-20°C[8]

Cayman

Chemical
16766 ≥95%[9]

C₁₀H₁₅N₅

O₁₀P₂·2N

a

473.2[9]
Crystallin

e Solid[9]

10

mg/mL in

PBS (pH

7.2)[9]

-20°C[9]

Note: The molecular weight can vary depending on the salt form (e.g., disodium salt) and

hydration state. Always refer to the lot-specific certificate of analysis for the exact molecular

weight to ensure accurate molar concentration calculations.[1]

Experimental Protocols for Comparative Evaluation
To ensure the selection of the most suitable ADP grade for your research, it is recommended to

perform in-house validation. The following are detailed protocols for key experiments.

Purity and Integrity Analysis by High-Performance
Liquid Chromatography (HPLC)
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This protocol allows for the verification of the stated purity and the detection of potential

contaminants such as Adenosine Monophosphate (AMP) and Adenosine Triphosphate (ATP).

Methodology:

Mobile Phase A: 0.1 M Potassium Phosphate Monobasic, pH 6.0

Mobile Phase B: 100% Acetonitrile

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

Gradient:

0-5 min: 100% A

5-15 min: Linear gradient to 80% A, 20% B

15-20 min: Hold at 80% A, 20% B

20-25 min: Return to 100% A

Flow Rate: 1.0 mL/min

Detection: UV at 259 nm[2]

Sample Preparation: Dissolve ADP sodium salt from different suppliers in water to a final

concentration of 1 mg/mL.

Analysis: Inject equal volumes of each sample. Compare the peak area of ADP to any

impurity peaks. The purity can be calculated as (Peak Area of ADP / Total Peak Area) x

100%.

Stability Assessment in Solution
This protocol evaluates the stability of ADP in a buffered solution over time, which is crucial for

experiments requiring prolonged incubation. ADP is known to be unstable in acidic conditions

and more stable at neutral pH when stored at low temperatures.[1][2]

Methodology:
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Solution Preparation: Prepare a 10 mM stock solution of each ADP grade in a relevant

biological buffer (e.g., PBS, pH 7.2).

Storage Conditions: Aliquot the solutions and store them at 4°C and -20°C.

Time Points: Analyze the samples at 0, 24, 48, and 72 hours for the 4°C samples, and at 1,

2, and 4 weeks for the -20°C samples.

Analysis: Use the HPLC method described above to quantify the remaining ADP at each time

point.

Data Presentation: Plot the percentage of remaining ADP against time for each storage

condition and supplier.

Biological Activity Assay: Platelet Aggregation
The primary biological function of ADP is to induce platelet aggregation through its interaction

with P2Y1 and P2Y12 receptors.[1][3] This assay is the gold standard for assessing the

functional activity of ADP.

Methodology:

Sample Preparation: Prepare fresh platelet-rich plasma (PRP) from whole blood.

Agonist Preparation: Prepare serial dilutions of each ADP grade (e.g., 0.1 µM to 10 µM) in

saline.

Aggregation Measurement:

Pre-warm the PRP to 37°C.

Add a stir bar to a cuvette containing PRP and place it in a light transmission

aggregometer.

Establish a baseline reading.

Add a specific volume of the ADP solution to induce aggregation.
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Record the change in light transmission for 5-10 minutes.

Analysis: Determine the EC₅₀ (half-maximal effective concentration) for each ADP grade. A

lower EC₅₀ indicates higher potency.

Visualizing Experimental Workflows and Signaling
Pathways
Experimental Workflow for ADP Grade Comparison
The following diagram illustrates a logical workflow for the comparative evaluation of different

commercial grades of ADP sodium salt.
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Caption: Workflow for comparing commercial ADP sodium salt grades.

ADP-Mediated Platelet Activation Signaling Pathway
This diagram illustrates the simplified signaling pathway of ADP-induced platelet activation,

highlighting the roles of the P2Y1 and P2Y12 receptors.
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Caption: ADP signaling in platelet activation.
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By following these comparative guidelines and experimental protocols, researchers can make

an informed decision on the most appropriate grade of ADP sodium salt for their specific

application, thereby enhancing the quality and reliability of their scientific investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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